Cas no 1396762-45-0 (1-bromo-3-chloro-4-methylisoquinoline)

• Product Name: 1-bromo-3-chloro-4-methylisoquinoline
• CAS No: 1396762-45-0
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• MDL: MFCD22570292
• CID: 4593962
• PubChem ID: 118798070
• Update Time: 2025-06-15

1-bromo-3-chloro-4-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-chloro-4-methylisoquinoline
• Isoquinoline, 1-bromo-3-chloro-4-methyl-
• CS-0358118
• AB93513
• 1396762-45-0

• MDL： MFCD22570292
• Inchi： 1S/C10H7BrClN/c1-6-7-4-2-3-5-8(7)9(11)13-10(6)12/h2-5H,1H3
• InChI Key： MEDQCXWCTCXENA-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=CC=C2)C(C)=C(Cl)N=1

Computed Properties

• Exact Mass: 254.94504g/mol
• Monoisotopic Mass: 254.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 1-bromo-3-chloro-4-methylisoquinoline

1-Bromo-3-Chloro-4-Methylisoquinoline (CAS No. 1396762-45-0): A Comprehensive Overview

1-Bromo-3-chloro-4-methylisoquinoline (CAS No. 1396762-45-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities and pharmacological properties.

The isoquinoline scaffold is a fundamental building block in the development of numerous drugs, including analgesics, antimalarials, and anticancer agents. The presence of bromine and chlorine substituents, along with a methyl group, imparts specific physicochemical properties to 1-bromo-3-chloro-4-methylisoquinoline, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 1-bromo-3-chloro-4-methylisoquinoline in various biological systems. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a lead compound for the development of novel anticancer agents.

In another study, published in the European Journal of Medicinal Chemistry in 2021, scientists explored the anti-inflammatory properties of 1-bromo-3-chloro-4-methylisoquinoline. The results indicated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-bromo-3-chloro-4-methylisoquinoline has also been studied extensively. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent.

In terms of synthetic chemistry, 1-bromo-3-chloro-4-methylisoquinoline can be synthesized through various routes. One common method involves the condensation of 4-methylbenzaldehyde with 3-bromobenzylamine followed by cyclization and chlorination steps. This multi-step synthesis process allows for the introduction of various functional groups at different positions on the isoquinoline ring, enabling the creation of a diverse library of analogs for further biological evaluation.

The structural versatility of 1-bromo-3-chloro-4-methylisoquinoline has also led to its exploration in combination therapies. A recent study published in Cancer Research demonstrated that when used in conjunction with standard chemotherapy agents like cisplatin or doxorubicin, 1-bromo-3-chloro-4-methylisoquinoline enhances the therapeutic efficacy while reducing side effects. This synergistic effect is attributed to its ability to modulate multiple signaling pathways involved in cancer cell survival and proliferation.

Beyond its pharmaceutical applications, 1-bromo-3-chloro-4-methylisoquinoline has shown promise in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use as a fluorescent probe or sensor for detecting specific analytes in complex matrices. Additionally, its high thermal stability and solubility characteristics have been leveraged in the development of novel materials for electronic and optical applications.

In conclusion, 1-bromo-3-chloro-4-methylisoquinoline (CAS No. 1396762-45-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.